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Compound of Interest

Compound Name: 2,4-Dimethylbenzaldehyde

Cat. No.: B100707 Get Quote

An In-depth Technical Guide to 2,4-
Dimethylbenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2,4-Dimethylbenzaldehyde, a key aromatic aldehyde with applications in various

fields of chemical synthesis and research. This document details its characteristics, spectral

data, and potential synthetic and purification methodologies.

Core Physical and Chemical Properties
2,4-Dimethylbenzaldehyde is a colorless to pale yellow liquid with a characteristic almond-like

odor.[1][2] It is a combustible liquid and should be handled with appropriate safety precautions.

[3][4] The compound is soluble in organic solvents such as ethanol, ether, and toluene, but

insoluble in water.[1][5]
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Property Value References

Molecular Formula C₉H₁₀O [6]

Molecular Weight 134.18 g/mol [6]

Melting Point -9 °C [1][6]

Boiling Point 215-216 °C at 760 mmHg [5]

102.5-103 °C at 14 mmHg [6]

Density 1.016 - 1.02 g/cm³ at 20 °C [5][7]

Refractive Index 1.548 - 1.552 at 20 °C [1][6]

Vapor Pressure 1 hPa at 20 °C [7]

Flash Point 88 - 89 °C (closed cup) [3][7]

Solubility
Insoluble in water; soluble in

organic solvents and oils.
[1][5]

logP (o/w) 2.545 (estimated) [2]

Spectral Data
Comprehensive spectral data is crucial for the identification and characterization of 2,4-
Dimethylbenzaldehyde.

¹H NMR Spectroscopy: The proton NMR spectrum provides characteristic signals for the

aldehyde proton, aromatic protons, and the two methyl groups.

¹³C NMR Spectroscopy: The carbon NMR spectrum shows distinct peaks for the carbonyl

carbon, aromatic carbons, and the methyl carbons.

Infrared (IR) Spectroscopy: The IR spectrum displays a strong absorption band

corresponding to the carbonyl (C=O) stretching vibration, which is characteristic of

aldehydes.

Mass Spectrometry (MS): Mass spectral analysis provides information about the molecular

weight and fragmentation pattern of the molecule.
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Experimental Protocols
While specific, detailed, and peer-reviewed laboratory protocols for the synthesis of 2,4-
Dimethylbenzaldehyde are not readily available in the searched literature, several established

synthetic methods for aromatic aldehydes can be adapted. Below are illustrative protocols

based on common organic reactions.

Protocol 1: Synthesis via Gattermann-Koch Reaction of
m-Xylene (Illustrative)
The Gattermann-Koch reaction is a classic method for the formylation of aromatic compounds.

This protocol is a general representation and would require optimization for 2,4-
Dimethylbenzaldehyde.

Materials:

m-Xylene

Carbon monoxide (CO) gas

Anhydrous aluminum chloride (AlCl₃)

Copper(I) chloride (CuCl)

Dry hydrochloric acid (HCl) gas

Anhydrous, non-polar solvent (e.g., dichloromethane)

Ice

Dilute hydrochloric acid

Sodium bicarbonate solution

Anhydrous sodium sulfate

Procedure:
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Set up a flame-dried, three-necked flask equipped with a mechanical stirrer, a gas inlet tube,

and a reflux condenser connected to a gas outlet trap.

Under an inert atmosphere, charge the flask with the anhydrous solvent and anhydrous

aluminum chloride.

Cool the mixture in an ice bath and add copper(I) chloride.

Bubble a stream of dry hydrogen chloride gas through the stirred mixture, followed by a

stream of carbon monoxide gas.

Slowly add m-xylene to the reaction mixture while maintaining the temperature and the gas

flow.

After the addition is complete, continue stirring at a low temperature for several hours,

monitoring the reaction by TLC.

Upon completion, carefully quench the reaction by pouring the mixture onto crushed ice.

Add dilute hydrochloric acid to decompose the aluminum chloride complex.

Separate the organic layer, and extract the aqueous layer with the organic solvent.

Combine the organic layers and wash with water, then with a dilute sodium bicarbonate

solution, and finally with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under

reduced pressure.

The crude product can then be purified by vacuum distillation.

Protocol 2: Oxidation of 2,4-Dimethylbenzyl Alcohol
(Illustrative)
The oxidation of the corresponding benzyl alcohol is another viable synthetic route. Pyridinium

chlorochromate (PCC) or a TEMPO-catalyzed oxidation are common methods.

Materials:
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2,4-Dimethylbenzyl alcohol

Pyridinium chlorochromate (PCC) or TEMPO/Sodium hypochlorite

Anhydrous dichloromethane (for PCC) or a biphasic system (for TEMPO)

Silica gel

Anhydrous sodium sulfate

Procedure (using PCC):

In a round-bottom flask, dissolve 2,4-dimethylbenzyl alcohol in anhydrous dichloromethane.

Add PCC to the solution in one portion with stirring.

Stir the mixture at room temperature and monitor the reaction by TLC.

Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of

silica gel to remove the chromium salts.

Wash the silica gel pad with additional diethyl ether.

Combine the filtrates and evaporate the solvent under reduced pressure to yield the crude

2,4-Dimethylbenzaldehyde.

Purify the product by column chromatography or vacuum distillation.

Purification Protocol: Vacuum Distillation
For liquid aldehydes like 2,4-Dimethylbenzaldehyde, vacuum distillation is an effective

purification method.

Equipment:

Distillation flask

Fractionating column (optional, for higher purity)
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Condenser

Receiving flask

Vacuum pump and gauge

Heating mantle and stirrer

Procedure:

Place the crude 2,4-Dimethylbenzaldehyde in the distillation flask with a magnetic stir bar.

Assemble the distillation apparatus and ensure all joints are properly sealed.

Slowly apply vacuum to the system, monitoring the pressure with the gauge.

Once the desired pressure is reached (e.g., 14 mmHg), begin to gently heat the distillation

flask.[6]

Collect the fraction that distills at the expected boiling point (102.5-103 °C at 14 mmHg).[6]

Discard any initial lower-boiling fractions and stop the distillation before higher-boiling

impurities begin to distill.

Biological and Pharmacological Context
Potential Role in Cancer Diagnostics
Some literature suggests that 2,4-Dimethylbenzaldehyde is used in the diagnosis of cancer.

[1] It is proposed to react with acetaldehyde to form a compound that binds to hemoglobin and

is subsequently excreted in the urine, serving as a diagnostic marker.[1] This suggests a

potential application in the development of novel diagnostic tools, although the precise

mechanism and clinical validation require further investigation.

Signaling Pathway Involvement
While there is no direct evidence in the searched literature for the involvement of 2,4-
Dimethylbenzaldehyde in specific signaling pathways, other benzaldehyde derivatives have

been shown to possess anti-inflammatory effects by suppressing the MAPK signaling pathway.
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The MAPK pathway is a critical regulator of many cellular processes, including inflammation,

proliferation, and apoptosis. The potential for 2,4-Dimethylbenzaldehyde to modulate this or

other signaling pathways is an area that warrants further research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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